Cas no 29549-18-6 (1-(4-Tert-butyl-2,6-dimethylphenyl)-3-phenylbutan-2-one)
29549-18-6 structure
Product Name:1-(4-Tert-butyl-2,6-dimethylphenyl)-3-phenylbutan-2-one
CAS No:29549-18-6
MF:C22H28O
MW:308.457126617432
CID:2662829
Update Time:2023-08-06
1-(4-Tert-butyl-2,6-dimethylphenyl)-3-phenylbutan-2-one Chemical and Physical Properties
Names and Identifiers
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- 1-(4-tert-butyl-2,6-dimethylphenyl)-3-phenylbutan-2-one
- 2-Butanone, 1-(4-tert-butyl-2,6-xylyl)-3-phenyl-
- OOVFRWWFJOSTLC-UHFFFAOYSA-N
- 1-(4-tert-Butyl-2,6-xylyl)-3-phenyl-2-butanone
- 1-(4-tert-Butyl-2,6-dimethylphenyl)-3-phenyl-2-butanone #
- 1-(4-Tert-butyl-2,6-dimethylphenyl)-3-phenylbutan-2-one
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- Inchi: 1S/C22H28O/c1-15-12-19(22(4,5)6)13-16(2)20(15)14-21(23)17(3)18-10-8-7-9-11-18/h7-13,17H,14H2,1-6H3
- InChI Key: OOVFRWWFJOSTLC-UHFFFAOYSA-N
- SMILES: O=C(C(C)C1C=CC=CC=1)CC1C(C)=CC(=CC=1C)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 373
- XLogP3: 6.1
- Topological Polar Surface Area: 17.1
1-(4-Tert-butyl-2,6-dimethylphenyl)-3-phenylbutan-2-one Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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